Cas no 1780448-04-5 (6-Oxa-8-azaspiro[4.5]decan-7-one)

• Product Name: 6-Oxa-8-azaspiro[4.5]decan-7-one
• CAS No: 1780448-04-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5740525
• PubChem ID: 84763598
• Update Time: 2023-11-10

6-Oxa-8-azaspiro[4.5]decan-7-one Chemical and Physical Properties

Names and Identifiers

• 1780448-04-5
• 6-Oxa-8-azaspiro[4.5]decan-7-one
• EN300-802944

• Inchi： 1S/C8H13NO2/c10-7-9-6-5-8(11-7)3-1-2-4-8/h1-6H2,(H,9,10)
• InChI Key： VWGPAJLFXYACKI-UHFFFAOYSA-N
• SMILES： O1C(NCCC21CCCC2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 370.2±9.0 °C(Predicted)
• pka: 12.66±0.20(Predicted)